Cas no 2228529-28-8 (1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine)

• Product Name: 1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine
• CAS No: 2228529-28-8
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 5894321
• PubChem ID: 165696588
• Update Time: 2025-06-14

1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine
• EN300-1757775
• 2228529-28-8
• 1-[(4-methyl-1,3-thiazol-5-yl)methyl]cyclopropan-1-amine

• Inchi： 1S/C8H12N2S/c1-6-7(11-5-10-6)4-8(9)2-3-8/h5H,2-4,9H2,1H3
• InChI Key： CQNJDJZCTUCVRB-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CC1(CC1)N

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine

Comprehensive Analysis of 1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine (CAS No. 2228529-28-8): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine (CAS No. 2228529-28-8) has emerged as a compound of significant interest. This structurally unique molecule combines a cyclopropylamine backbone with a 4-methylthiazole moiety, offering versatile applications in drug discovery and material science. Researchers and industry professionals frequently search for terms like "thiazole derivatives in medicine", "cyclopropylamine synthesis", and "CAS 2228529-28-8 applications", reflecting growing curiosity about its potential.

The molecular structure of 1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine features a sterically constrained cyclopropane ring, which enhances metabolic stability—a property highly valued in the development of bioactive compounds. Recent studies highlight its role as a precursor for kinase inhibitors, with particular relevance to targeted cancer therapies, aligning with trending searches such as "small molecule drug design 2024" and "novel thiazole-based therapeutics". The methylthiazole component contributes to improved membrane permeability, addressing a key challenge in CNS drug development.

From a synthetic chemistry perspective, CAS 2228529-28-8 presents interesting challenges and opportunities. The cyclopropane-amine-thiazole scaffold requires specialized cross-coupling techniques, with many researchers investigating palladium-catalyzed reactions for efficient production. This aligns with frequent queries about "green chemistry approaches for heterocycles" and "scale-up of N-containing compounds". Analytical characterization typically involves LC-MS and NMR spectroscopy, with the methyl group at position 4 of the thiazole ring serving as a distinctive spectroscopic marker.

The pharmaceutical industry shows particular interest in 1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine due to its structural rigidity and hydrogen bonding capacity. These features make it valuable for designing allosteric modulators—a hot topic in GPCR research, as evidenced by search trends like "next-generation receptor modulators". Additionally, its potential in agrochemical development is being explored, particularly for plant growth regulators that require specific molecular recognition properties.

Quality control protocols for CAS 2228529-28-8 emphasize chiral purity analysis, given the compound's stereochemical significance in biological systems. This responds to industry demands reflected in searches for "enantiomeric excess determination methods" and "QC standards for amine derivatives". Storage recommendations typically suggest argon atmosphere protection to prevent oxidative degradation of the amine functionality, a practical consideration often queried as "amine compound stabilization techniques".

Emerging research directions for 1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine include its incorporation into metal-organic frameworks (MOFs) for catalytic applications, tapping into the booming interest in "hybrid organic-inorganic materials". Computational chemistry studies focusing on its conformational energy landscape provide valuable insights for molecular docking simulations, addressing frequent searches about "in silico drug design tools". The compound's logP value and pKa characteristics make it particularly interesting for ADMET predictions in medicinal chemistry workflows.

Regulatory aspects of CAS 2228529-28-8 warrant careful consideration, with proper documentation required for international shipping under REACH compliance standards. This connects to common queries about "chemical compound import regulations" and "safety data sheet requirements". While not classified as hazardous, standard laboratory precautions for amine handling apply, including use of appropriate PPE—a subject frequently searched as "safe handling of nitrogen compounds".

The commercial availability of 1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine has expanded significantly, with suppliers offering both research quantities and bulk scale options. Market analysis reveals growing demand tied to fragment-based drug discovery approaches, mirroring search trends for "building blocks for medicinal chemistry". Price fluctuations often correlate with raw material availability for thiazole synthesis, a factor monitored through queries like "chemical market trends 2024".

Future prospects for this compound appear promising, particularly in personalized medicine applications where its structural versatility enables precise molecular targeting. This aligns with cutting-edge searches about "precision oncology compounds" and "next-gen pharmacophores". As synthetic methodologies advance, particularly in flow chemistry applications, production efficiency of CAS 2228529-28-8 is expected to improve, addressing industry needs reflected in searches for "continuous manufacturing of specialty chemicals".